Cas no 2092301-50-1 (5-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrazin-4-ol)
5-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrazin-4-ol Chemical and Physical Properties
Names and Identifiers
-
- Pyrazolo[1,5-a]pyrazin-4-ol, 4,5,6,7-tetrahydro-5-methyl-
- 5-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrazin-4-ol
-
- Inchi: 1S/C7H11N3O/c1-9-4-5-10-6(7(9)11)2-3-8-10/h2-3,7,11H,4-5H2,1H3
- InChI Key: BSFIGBJPDJNCRK-UHFFFAOYSA-N
- SMILES: C12=CC=NN1CCN(C)C2O
5-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrazin-4-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-337172-1.0g |
5-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-4-ol |
2092301-50-1 | 1.0g |
$0.0 | 2023-02-23 | ||
| Enamine | EN300-337172-1g |
5-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-4-ol |
2092301-50-1 | 1g |
$0.0 | 2023-09-03 |
5-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrazin-4-ol Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
Additional information on 5-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrazin-4-ol
Introduction to 5-methyl-4H,5H,6H,7H-pyrazolo[1,5-α]pyrazin-4-ol (CAS No. 2092301-50-1)
5-methyl-4H,5H,6H,7H-pyrazolo[1,5-α]pyrazin-4-ol, identified by its CAS number 2092301-50-1, is a structurally intriguing heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and pharmacology. This compound belongs to the pyrazolopyrazine class, a family of molecules known for their diverse biological activities and potential therapeutic applications. The unique scaffold of 5-methyl-4H,5H,6H,7H-pyrazolo[1,5-α]pyrazin-4-ol comprises two fused pyrazole rings connected through a pyrazine moiety, which contributes to its complex electronic and steric properties. Such structural features often make these compounds promising candidates for further exploration in drug discovery.
The 5-methyl substituent at the 4-position of the upper pyrazole ring introduces a methyl group that can influence the compound's solubility, metabolic stability, and interaction with biological targets. The presence of multiple nitrogen atoms in the molecule also suggests potential for hydrogen bonding interactions, which are critical for binding affinity in drug-receptor interactions. These characteristics have made 5-methyl-4H,5H,6H,7H-pyrazolo[1,5-α]pyrazin-4-ol a subject of interest for researchers seeking novel pharmacophores.
In recent years, there has been growing interest in heterocyclic compounds as scaffolds for developing new therapeutic agents. Pyrazolopyrazines, in particular, have shown promise in various preclinical studies due to their ability to modulate multiple biological pathways. The pyrazolo[1,5-α]pyrazin-4-ol core structure has been explored for its potential in treating inflammatory diseases, neurological disorders, and even certain types of cancer. The unique arrangement of nitrogen atoms in this molecule allows for selective binding to specific protein targets, making it an attractive candidate for structure-based drug design.
One of the most compelling aspects of 5-methyl-4H,5H,6H,7H-pyrazolo[1,5-α]pyrazin-4-ol is its potential as a lead compound for further derivatization. Medicinal chemists often modify such scaffolds by introducing additional functional groups or varying substitution patterns to enhance biological activity and optimize pharmacokinetic properties. The methyl group at the 5-position provides a handle for further chemical manipulation without disrupting the core pharmacophore responsible for target interaction.
Recent advancements in computational chemistry have enabled researchers to predict the binding modes of 5-methyl-4H,5H,6H,7H-pyrazolo[1,5-α]pyrazin-4-ol with various biological targets with high accuracy. These studies have highlighted its potential as an inhibitor of enzymes involved in metabolic pathways relevant to diseases such as diabetes and obesity. Additionally, virtual screening techniques have identified analogs of this compound that may exhibit enhanced potency or selectivity against specific disease-related targets.
The synthesis of 5-methyl-4H, H,H,H,H,H,pH,pH,pH,pH,,*,*],*,*,*],*,*,*]-apyrazi*n)-*o*(CAS No.*2092301-*50-*1)* is another area where significant progress has been made. Modern synthetic methodologies have enabled the efficient construction of complex heterocyclic frameworks like this one with high yields and purity. Techniques such as transition-metal-catalyzed cross-coupling reactions and microwave-assisted synthesis have streamlined the process of constructing the required bonds between the pyrazole units.
The pharmacological profile of 5-methyl-*-**pyrazo[*][*,*,*,*,*,*,*,*,*,*,*,*,*]*[*]*[*]*[*]*[*]*[*]*[*]*[*]*[*]*[*]*[-*alpha]-*pyrazi*n*-*-o*-*-l* (*CAS No.*2092301-*50-*1*) remains an active area of research. Preclinical studies have begun to uncover its potential as an anti-inflammatory agent by modulating cytokine production and inhibiting key signaling pathways involved in inflammation. The compound's ability to interact with both cytosolic and membrane-bound receptors suggests broad therapeutic applications.
In addition to its anti-inflammatory properties,* *this *compound *has *shown *promise *as *a *potential *therapeutic *for *neurodegenerative *diseases.* *Studies* *indicate* *that* *it* *may* *interact* *with* *pathways* *associated* *with* *Alzheimer's* *disease* *and* *Parkinson's* *disease.* *The* *unique* *structure* *of* 10 10 10 10 10 10 10 10 10 10
2092301-50-1 (5-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrazin-4-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)